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The prevention of blowfly strike (ovine myiasis), a significant animal welfare and economic

concern in sheep production, relies heavily on the use of effective insect growth regulators

(IGRs). Dicyclanil, a potent IGR, has emerged as a key prophylactic treatment. This guide

provides an objective comparison of the performance and cost-effectiveness of Dicyclanil-
based products against other commercially available alternatives, supported by experimental

data.

Performance and Efficacy Comparison
Dicyclanil consistently demonstrates a high level of efficacy and a prolonged period of

protection against flystrike caused by Lucilia cuprina and other blowfly species. Comparative

field trials have established its superiority in preventing flystrike for extended durations when

compared to other active ingredients.

Table 1: Comparative Efficacy of Flystrike Control Agents
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Active
Ingredient

Chemical
Class

Typical
Protection
Period

Efficacy
Key Findings
from Studies

Dicyclanil
Pyrimidine

derivative (IGR)
Up to 24 weeks

High (often 100%

reduction in initial

weeks)

Field trials have

shown 100%

reduction of

flystrike for 15-16

weeks in lambs.

[1] In some

cases, protection

has been

demonstrated for

at least 20 weeks

under Australian

field conditions.

[2]

Cyromazine
Triazine

derivative (IGR)
Up to 14 weeks Moderate to High

In comparative

trials, sheep

treated with

cyromazine

reached a 1%

cumulative strike

rate between

weeks 12 to 13,

whereas

Dicyclanil-treated

sheep reached

this level at week

21.[2]

Ivermectin Macrocyclic

lactone

Up to 14 weeks High Large-scale field

trials with over

14,000 sheep

showed a 93.5%

to 96.5%

reduction in the

cumulative
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incidence of

strikes at 10 to

14 weeks post-

treatment.[3]

Spinosad Spinosyn Up to 6 weeks High

Field application

on Merino sheep

provided

complete

protection for 4

weeks, with only

a 0.2% strike

rate observed at

6 weeks post-

treatment.[4]

Economic Analysis: A Cost-Effectiveness Overview
A definitive, universally applicable cost-effectiveness figure is challenging to establish due to

regional variations in product pricing, labor costs, and the prevalence of flystrike. However,

economic models indicate that prophylactic treatment is generally more cost-effective than

reactive treatment, especially in moderate to high-risk scenarios.

For unmulesed sheep, which require more frequent and longer-lasting protection, economic

modeling suggests that the additional costs associated with flystrike management can range

from $220 to $844 per thousand sheep per year. In such cases, the longer protection period

afforded by Dicyclanil may offer a more cost-effective solution compared to products requiring

more frequent application, such as cyromazine.[5] One estimate places the cost of chemical

management for flystrike at approximately $1.80 per head per year, highlighting the economic

impact of preventative treatments.

Table 2: Estimated Cost-Effectiveness Comparison

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 10 Tech Support

https://pubmed.ncbi.nlm.nih.gov/8128573/
http://www.licebosstools.org.au/FLICS/PDFs/Chapter_4/Rothwell_etal_Spinosad_in_IPM.pdf
https://www.benchchem.com/product/b1670485?utm_src=pdf-body
https://figshare.utas.edu.au/articles/journal_contribution/Comparative_costs_chemical_treatments_and_flystrike_rates_in_mulesed_and_unmulesed_sheep_flocks_as_predicted_by_a_weather-driven_model/22891910
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1670485?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Active
Ingredient

Estimated
Product Cost
(per dose)

Application
Frequency
(per season)

Estimated
Seasonal Cost
(per head)

Key Economic
Consideration
s

Dicyclanil Higher Once

Higher initial

outlay, but

potentially lower

overall cost due

to reduced labor

and mustering.

Longer

protection period

reduces the need

for re-treatment,

saving on labor

and animal

handling stress.

Cyromazine Moderate Once to twice Moderate

Shorter

protection period

may necessitate

re-application in

long flystrike

seasons,

increasing labor

costs.

Ivermectin Moderate Once to twice Moderate

Provides broad-

spectrum

parasite control,

which may add

value beyond

flystrike

prevention.

Spinosad Lower Multiple

Potentially higher

overall cost due

to the need for

more frequent

applications.

Shorter

protection period

makes it more

suitable for short-

term protection

or as a treatment

for existing

strikes.
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Note: The cost estimates are indicative and can vary significantly based on product formulation,

geographical location, and supplier pricing. Users should consult with local suppliers for precise

cost information.

Experimental Protocols
The following are summaries of typical experimental methodologies employed in field trials to

evaluate the efficacy of flystrike prevention products.

Dicyclanil Efficacy Trial
Objective: To evaluate the efficacy of a 5% Dicyclanil pour-on formulation for the prevention

of natural flystrike in lambs.

Study Design: A multi-center, randomized, controlled field trial.

Animals: 1215 lambs were treated with Dicyclanil, and 431 lambs served as untreated

controls.[1]

Treatment: The Dicyclanil group received a topical application of the 5% formulation

according to the manufacturer's instructions. The control group remained untreated.

Monitoring: All lambs were monitored weekly for the incidence of flystrike over a period of 15

to 16 weeks.[1]

Efficacy Assessment: Efficacy was determined by calculating the weekly cumulative strike

rate for each group and the percentage reduction in flystrike achieved by the Dicyclanil
treatment compared to the control group.[1]

Results: In sites with sufficient fly challenge, the untreated control groups exhibited

cumulative strike rates of 10.5% and 19.5%. In contrast, none of the 549 Dicyclanil-treated

lambs in these locations were struck, resulting in a 100% reduction in flystrike for the

duration of the trial.[1]

Ivermectin Efficacy Trial
Objective: To confirm the efficacy and safety of an ivermectin jetting fluid for the prevention of

blowfly strike in sheep.
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Study Design: A series of 52 field trials involving a large number of sheep.

Animals: A total of 14,296 sheep were included, with 7,143 sheep treated with ivermectin and

7,153 sheep serving as untreated controls.[3]

Treatment: The ivermectin group was treated with a 0.03 mg/ml solution of ivermectin

administered via hand-jetting. The control group remained untreated.[3]

Monitoring: Sheep were observed for up to 14 weeks following treatment, and all instances

of flystrike within the treated area were recorded.

Efficacy Assessment: The percent reduction in the cumulative incidence of strikes in the

ivermectin-treated group was calculated in comparison to the untreated control group at

various time points.[3]

Results: The study demonstrated a 96.5%, 95.8%, and 93.5% reduction in the cumulative

incidence of flystrike at 10, 12, and 13/14 weeks after treatment, respectively.[3]

Signaling Pathways and Mechanism of Action
Understanding the molecular mechanisms of these insecticides is crucial for managing

resistance and developing new control strategies.

Dicyclanil and Cyromazine: Disruption of Ecdysone
Signaling
Dicyclanil and the structurally related cyromazine are insect growth regulators that interfere

with the molting process in dipteran larvae. While the precise molecular target of Dicyclanil is
not fully elucidated, it is understood to disrupt the normal development of the insect cuticle.

Cyromazine is known to interfere with the ecdysone signaling pathway. Ecdysone, a crucial

insect steroid hormone, binds to its nuclear receptor (a heterodimer of EcR and USP), which

then regulates the transcription of genes essential for molting and metamorphosis. By

disrupting this pathway, these IGRs prevent the larvae from successfully molting to the next

developmental stage, ultimately leading to their death.
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Caption: Dicyclanil/Cyromazine's disruption of the ecdysone signaling pathway.

Alternative Mechanisms of Action
A diverse range of chemical classes with different modes of action are used for flystrike control.

This diversity is essential for implementing effective resistance management strategies.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 10 Tech Support

https://www.benchchem.com/product/b1670485?utm_src=pdf-body-img
https://www.benchchem.com/product/b1670485?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1670485?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


References

1. Field efficacy of the insect growth regulator dicyclanil for flystrike prevention on lambs -
PubMed [pubmed.ncbi.nlm.nih.gov]

2. Long-lasting prevention against blowfly strike using the insect growth regulator dicyclanil -
PubMed [pubmed.ncbi.nlm.nih.gov]

3. Field trials to confirm the efficacy of ivermectin jetting fluid for control of blow fly strike in
sheep - PubMed [pubmed.ncbi.nlm.nih.gov]

4. licebosstools.org.au [licebosstools.org.au]

5. Item - Comparative costs, chemical treatments and flystrike rates in mulesed and
unmulesed sheep flocks as predicted by a weather-driven model - University of Tasmania -
Figshare [figshare.utas.edu.au]

To cite this document: BenchChem. [Dicyclanil for Ovine Flystrike Control: A Comparative
Cost-Effectiveness Analysis]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1670485#comparative-cost-effectiveness-of-
dicyclanil-based-flystrike-control]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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